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Compound of Interest

Compound Name: Diisobutylamine hydrochloride

Cat. No.: B096849

Mechanism of Action: Microtubule Assembly
Inhibition
The primary mode of action for dinitroaniline herbicides and butamifos is the disruption of

mitosis (cell division)[6][7][8]. This mechanism classifies them as mitotic inhibitors, which act at
a specific point in the plant cell cycle.

These herbicides exert their effect by binding to tubulin, the protein subunit that polymerizes to
form microtubules[6][9]. Microtubules are essential components of the cytoskeleton and are
critical for the formation of the mitotic spindle during cell division. The herbicide-tubulin complex
is malformed and, when incorporated into a growing microtubule, it caps the chain, preventing
further elongation[6]. This action leads to a rapid disappearance of the mitotic spindle, which
prevents the proper segregation of chromosomes into daughter cells[7].

The macroscopic symptoms resulting from this microscopic disruption are characteristic:

« Inhibition of Root Growth: The most notable effect is the cessation of root elongation,
particularly lateral or secondary roots[10].

o Swelling of Root Tips: Cells in the root meristem fail to divide but continue to expand,
resulting in a distinct swelling behind the root cap[10][11].
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e Stunted Growth: Overall plant growth is stunted as cell division is inhibited in shoots and
hypocotyls, often leading to brittle stems[10].

These herbicides are primarily effective as pre-emergence controls, acting on weed seedlings
as they germinate and preventing their establishment[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://en.wikipedia.org/wiki/Diisobutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/Diisobutylamine
https://www.scribd.com/document/218564826/Manufacture-of-Trifluralin
https://patents.google.com/patent/US5705698A/en
https://patents.google.com/patent/US5705698A/en
https://eureka.patsnap.com/patent-CN110759830A
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2021.634018/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9581837/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9581837/
https://en.wikipedia.org/wiki/Butamifos
https://en.wikipedia.org/wiki/Trifluralin
https://www.cambridge.org/core/journals/weed-science/article/abs/physiology-and-mode-of-action-of-the-dinitroaniline-herbicides/102F29F39028B497E9DC52ABF6762FCC
https://www.cambridge.org/core/journals/weed-science/article/abs/physiology-and-mode-of-action-of-the-dinitroaniline-herbicides/102F29F39028B497E9DC52ABF6762FCC
https://academic.oup.com/pcp/article-pdf/18/6/1319/5285020/18-6-1319.pdf
https://www.benchchem.com/product/b096849#efficacy-comparison-of-herbicides-derived-from-diisobutylamine-hydrochloride
https://www.benchchem.com/product/b096849#efficacy-comparison-of-herbicides-derived-from-diisobutylamine-hydrochloride
https://www.benchchem.com/product/b096849#efficacy-comparison-of-herbicides-derived-from-diisobutylamine-hydrochloride
https://www.benchchem.com/product/b096849#efficacy-comparison-of-herbicides-derived-from-diisobutylamine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b096849?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

